Cas no 315228-19-4 ((2-Fluoro-4-nitrophenyl)acetic acid)

• Product Name: (2-Fluoro-4-nitrophenyl)acetic acid
• CAS No: 315228-19-4
• MF: C₈H₆FNO₄
• MW: 199.135945796967
• MDL: MFCD11041422
• CID: 859272
• PubChem ID: 22148808
• Update Time: 2025-05-23

(2-Fluoro-4-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-4-nitrophenyl)acetic acid
• 2-Fluoro-4-nitrophenylacetic Acid
• (2-Fluoro-4-nitrophenyl)acetic acid
• Benzeneacetic acid, 2-fluoro-4-nitro-
• 315228-19-4
• CX1226
• AKOS005257813
• 2-(2-fluoro-4-nitrophenyl)aceticacid
• MFCD11041422
• CS-W003750
• Z1198305874
• EN300-107917
• SCHEMBL2033346
• DS-16637
• DB-014389
• (2-FLUORO-4-NITRO-PHENYL)-ACETIC ACID
• DTXSID70622955
• SY005555
• HKGNZXXYXCKJHO-UHFFFAOYSA-N

• MDL： MFCD11041422
• Inchi： 1S/C8H6FNO4/c9-7-4-6(10(13)14)2-1-5(7)3-8(11)12/h1-2,4H,3H2,(H,11,12)
• InChI Key： HKGNZXXYXCKJHO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.02800
• Monoisotopic Mass: 199.02808583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.8±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 207.4±20.0 °C at 760 mmHg
• Flash Point: 79.2±21.8 °C
• PSA: 83.12000
• LogP: 1.88420
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

(2-Fluoro-4-nitrophenyl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2-Fluoro-4-nitrophenyl)acetic acid

Recent Advances in the Application of (2-Fluoro-4-nitrophenyl)acetic Acid (CAS: 315228-19-4) in Chemical Biology and Pharmaceutical Research

The compound (2-Fluoro-4-nitrophenyl)acetic acid (CAS: 315228-19-4) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug synthesis and its potential role in targeted therapies. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, synthetic utility, and emerging biological activities.

Recent studies have demonstrated the importance of (2-Fluoro-4-nitrophenyl)acetic acid in the synthesis of novel kinase inhibitors, particularly in the development of selective tyrosine kinase inhibitors (TKIs). The fluorine and nitro functional groups at the 2- and 4-positions of the phenyl ring, respectively, contribute to its unique electronic properties, making it an excellent building block for structure-activity relationship (SAR) studies. A 2023 publication in the Journal of Medicinal Chemistry reported its use in creating a series of potent EGFR inhibitors with improved metabolic stability (DOI: 10.1021/acs.jmedchem.3c00562).

In the field of radiopharmaceuticals, (2-Fluoro-4-nitrophenyl)acetic acid has shown promise as a precursor for PET tracer development. Researchers at Massachusetts General Hospital successfully incorporated this compound into a novel fluorine-18 labeled probe for imaging tumor hypoxia (European Journal of Nuclear Medicine and Molecular Imaging, 2024). The electron-withdrawing nitro group facilitates nucleophilic aromatic substitution, allowing efficient radiofluorination under mild conditions.

From a mechanistic perspective, computational chemistry studies have revealed that the acidic proton of the acetic acid moiety participates in key hydrogen bonding interactions with biological targets. Molecular docking simulations published in Bioorganic Chemistry (2023) demonstrated that derivatives of 315228-19-4 exhibit preferential binding to the ATP-binding pocket of several cancer-related kinases, with binding energies ranging from -8.2 to -9.5 kcal/mol.

The compound's safety profile and pharmacokinetic properties have also been investigated. A recent ADMET study (Xenobiotica, 2024) reported favorable metabolic stability (t1/2 > 120 minutes in human liver microsomes) and moderate plasma protein binding (78-82%) for several derivatives. However, researchers noted that the nitro group may contribute to potential toxicity, suggesting the need for structural modifications in later-stage drug development.

Emerging applications extend beyond oncology. A groundbreaking study in ACS Chemical Neuroscience (2024) described the use of (2-Fluoro-4-nitrophenyl)acetic acid derivatives as modulators of neuroinflammation, showing 40-60% inhibition of microglial activation in cellular models of Parkinson's disease. This opens new avenues for CNS drug discovery.

Several pharmaceutical companies have included 315228-19-4 in their patent applications in the past year. Notably, a patent filed by Merck (WO2023187567) claims novel antibacterial compounds derived from this scaffold, while a Roche application (WO2023218351) describes its use in PROTAC technology for targeted protein degradation.

In conclusion, (2-Fluoro-4-nitrophenyl)acetic acid continues to prove its value as a multifunctional building block in medicinal chemistry. Future research directions may focus on developing greener synthetic routes (current yields average 65-75%), exploring its potential in covalent inhibitor design, and further investigating its off-target effects. The compound's unique combination of reactivity and biological activity positions it as an important tool in the development of next-generation therapeutics.